(2S)-phenyl({2-[(3,4,8-trimethyl-2-oxo-2H-chromen-7-yl)oxy]propanoyl}amino)ethanoic acid

• Molecular Formula: C23H23NO6
• Molecular Weight: 409.4 g/mol
• IUPAC Name: (2S)-2-phenyl-2-[2-(3,4,8-trimethyl-2-oxochromen-7-yl)oxypropanoylamino]acetic acid
• InChI: InChI=1S/C23H23NO6/c1-12-13(2)23(28)30-20-14(3)18(11-10-17(12)20)29-15(4)21(25)24-19(22(26)27)16-8-6-5-7-9-16/h5-11,15,19H,1-4H3,(H,24,25)(H,26,27)/t15?,19-/m0/s1
• InChI Key: PXQIAAFAJDPCNT-FUBQLUNQSA-N
• Isomeric SMILES: CC1=C(C(=O)OC2=C1C=CC(=C2C)OC(C)C(=O)N[C@@H](C3=CC=CC=C3)C(=O)O)C
• Canonical SMILES: CC1=C(C(=O)OC2=C1C=CC(=C2C)OC(C)C(=O)NC(C3=CC=CC=C3)C(=O)O)C

Description

2-Phenyl-2-{2-[(3,4,8-trimethyl-2-oxo-2H-chromen-7-yl)oxy]propanamido}acetic acid is a complex organic compound that belongs to the class of coumarin derivatives. Coumarins are a group of naturally occurring compounds known for their diverse biological activities and are widely used in medicinal chemistry . This particular compound is characterized by the presence of a phenyl group, a chromen-2-one moiety, and a propanamidoacetic acid structure, making it a unique and potentially valuable molecule for various applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-phenyl-2-{2-[(3,4,8-trimethyl-2-oxo-2H-chromen-7-yl)oxy]propanamido}acetic acid can be achieved through a multi-step process involving the following key steps:

Formation of the Chromen-2-one Moiety: The chromen-2-one structure can be synthesized via the Knoevenagel condensation reaction, where 7-hydroxy-4-methylcoumarin reacts with an appropriate aldehyde in the presence of a base such as piperidine.

Introduction of the Propanamido Group: The chromen-2-one derivative is then reacted with 2-bromo-2-phenylpropanoic acid in the presence of a base like potassium carbonate to form the desired propanamidoacetic acid derivative.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic routes to ensure high yield and purity. This could include the use of continuous flow reactors, advanced purification techniques, and green chemistry principles to minimize waste and environmental impact .

Chemical Reactions Analysis

Types of Reactions

2-Phenyl-2-{2-[(3,4,8-trimethyl-2-oxo-2H-chromen-7-yl)oxy]propanamido}acetic acid can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like potassium permanganate or chromium trioxide to introduce additional functional groups or modify existing ones.

Reduction: Reduction reactions using agents like sodium borohydride can be employed to reduce carbonyl groups within the molecule.

Substitution: Nucleophilic substitution reactions can be carried out to replace specific functional groups with others, using reagents such as alkyl halides or amines.

Common Reagents and Conditions

Oxidation: Potassium permanganate, chromium trioxide

Reduction: Sodium borohydride, lithium aluminum hydride

Substitution: Alkyl halides, amines, bases like potassium carbonate

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids or ketones, while reduction could produce alcohols or amines .

Scientific Research Applications

2-Phenyl-2-{2-[(3,4,8-trimethyl-2-oxo-2H-chromen-7-yl)oxy]propanamido}acetic acid has several scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: The compound’s potential biological activities, such as anti-inflammatory, antioxidant, and antimicrobial properties, make it a subject of interest in biological research.

Medicine: Its structural similarity to other bioactive coumarins suggests potential therapeutic applications, including anticancer and anticoagulant activities.

Industry: The compound can be used in the development of new materials, such as polymers and coatings, due to its unique chemical properties.

Mechanism of Action

The mechanism of action of 2-phenyl-2-{2-[(3,4,8-trimethyl-2-oxo-2H-chromen-7-yl)oxy]propanamido}acetic acid involves its interaction with specific molecular targets and pathways:

Molecular Targets: The compound may interact with enzymes, receptors, and other proteins involved in various biological processes.

Pathways Involved: It may modulate signaling pathways related to inflammation, oxidative stress, and cell proliferation, contributing to its observed biological effects.

Comparison with Similar Compounds

Similar Compounds

Warfarin: A well-known anticoagulant that also contains a coumarin moiety.

Dicoumarol: Another anticoagulant with structural similarities to coumarins.

7-Hydroxycoumarin: A simpler coumarin derivative with various biological activities.

Uniqueness

2-Phenyl-2-{2-[(3,4,8-trimethyl-2-oxo-2H-chromen-7-yl)oxy]propanamido}acetic acid is unique due to its specific combination of functional groups, which confer distinct chemical and biological properties. Its structural complexity allows for diverse applications and potential therapeutic benefits .